Cas no 1621908-70-0 (5, 9-epi-Phlomiol)

5, 9-epi-Phlomiol structure
5, 9-epi-Phlomiol structure
Product name:5, 9-epi-Phlomiol
CAS No:1621908-70-0
MF:C17H26O13
MW:438.3805
CID:4670730
PubChem ID:14137123

5, 9-epi-Phlomiol Chemical and Physical Properties

Names and Identifiers

    • 5, 9-epi-Phlomiol
    • 1621908-70-0
    • 1621720-47-5
    • 9-EPI-PHLOMIOL
    • Inchi: InChI=1S/C17H26O13/c1-16(25)10-15(30-14-9(21)8(20)7(19)6(3-18)29-14)28-4-5(13(24)27-2)17(10,26)12(23)11(16)22/h4,6-12,14-15,18-23,25-26H,3H2,1-2H3
    • InChI Key: QNOVPOGNFVHQOK-UHFFFAOYSA-N
    • SMILES: CC1(C2C(OC=C(C2(C(C1O)O)O)C(=O)OC)OC3C(C(C(C(O3)CO)O)O)O)O

Computed Properties

  • Exact Mass: 438.13734088g/mol
  • Monoisotopic Mass: 438.13734088g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 699
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 11
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.1
  • Topological Polar Surface Area: 216Ų

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(CAS:1621908-70-0)5,9-epi-Phlomiol
TBW01579
Purity:>98%
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